Cas no 126589-95-5 (Specioside B)

• Product Name: Specioside B
• CAS No: 126589-95-5
• Molecular Formula: C₂₃H₂₄O₁₀
• Molecular Weight: 460.4307
• CID: 145757
• PubChem ID: 6442480

Specioside B Properties

Names and Identifiers

• 2H-1-Benzoxocin-2-one,9-(b-D-glucopyranosyloxy)-5,6-dihydro-5-hydroxy-4-(4-hydroxyphenyl)-,(5S)-
• (3Z,5S)-5-hydroxy-4-(4-hydroxyphenyl)-9-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,6-dihydro-1-benzoxocin-2-one
• Specioside B
• AKOS040762361
• 126589-95-5

• InChIKey： BFKUDGRBSUJNLA-LRYVSMNUSA-N
• Inchi： 1S/C23H24O10/c24-10-18-20(28)21(29)22(30)23(33-18)31-14-6-3-12-7-16(26)15(9-19(27)32-17(12)8-14)11-1-4-13(25)5-2-11/h1-6,8-9,16,18,20-26,28-30H,7,10H2/b15-9-/t16-,18+,20+,21-,22+,23+/m0/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C([H])C2=C(C=1[H])OC(C([H])=C(C1C([H])=C([H])C(=C([H])C=1[H])O[H])[C@]([H])(C2([H])[H])O[H])=O |t:37|

Computed Properties

• Exact Mass: 460.13694696 g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 460.13694696 g/mol
• Heavy Atom Count: 33
• Complexity: 705
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 166
• Molecular Weight: 460.4

Experimental Properties

• Refractive Index: 1.682
• Boiling Point: 783.4°C at 760 mmHg
• Flash Point: 272.8°C
• Density: 1.548

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides